2-Morpholinoethyl 3-(cyclopropylmethoxy)pyrrolidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Morpholinoethyl 3-(cyclopropylmethoxy)pyrrolidine-1-carboxylate, also known as CT-3 or Ajulemic acid, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. This compound is a derivative of tetrahydrocannabinol (THC), the primary psychoactive component of cannabis, but it lacks the psychoactive effects of THC. CT-3 has been shown to have anti-inflammatory, analgesic, and immunomodulatory properties, making it a promising candidate for the treatment of various diseases.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
Studies have demonstrated the use of morpholine and pyrrolidine derivatives, including those similar to 2-morpholinoethyl 3-(cyclopropylmethoxy)pyrrolidine-1-carboxylate, in the synthesis of heterocyclic compounds and their potential applications in various fields of chemistry and pharmacology. For instance, the work by Yamagata et al. (1993) involved synthesizing dihydrothiophenium derivatives by reacting dihydro-2-morpholino-3-thiophenecarbonitriles with bis-(ethoxycarbonyl)carbenoid, showcasing a method to create stable compounds for further chemical analysis and potential drug development Yamagata, K., Takaki, M., Ohkubo, K., & Yamazaki, M. (1993). Similarly, Wu et al. (2016) synthesized novel scaffolds containing both morpholine and pyrrolidine motifs as compact modules for drug discovery, indicating the structural versatility and potential pharmacokinetic optimization these compounds offer Wu, G., Buyu, K., Tang, G., Zhu, W., Shen, H. C., Haixia, L., & Taishan, H. (2016).
Application in Drug Discovery and Pharmacology
The chemical structure and reactivity of compounds like 2-morpholinoethyl 3-(cyclopropylmethoxy)pyrrolidine-1-carboxylate make them valuable in drug discovery and pharmacological research. For example, Zhao et al. (2009) developed an efficient method for preparing a key intermediate in the synthesis of novel cannabinoid ligands, highlighting the role of morpholinoethyl pyrrolidine derivatives in synthesizing potential therapeutic agents Zhao, R., Wang, B., Wu, H., Hynes, J., Leftheris, K., Balasubramanian, B. N., Barrish, J., & Chen, B.-C. (2009). This underscores the compound's significance in creating new molecules with potential medical applications.
Enzymatic and Biological Activity
Research also extends into the enzymatic and biological activities of related compounds, exploring their potential as enzyme inhibitors or modulators of biological pathways. Pizova et al. (2017) prepared and characterized a series of proline-based carbamates, including pyrrolidine derivatives, as cholinesterase inhibitors, suggesting potential therapeutic applications in treating diseases like Alzheimer's Pizova, H., Havelkova, M., Štěpánková, Š., Bąk, A., Kauerová, T., Kozik, V., Oravec, M., Imramovský, A., Kollar, P., Bobál, P., & Jampílek, J. (2017).
properties
IUPAC Name |
2-morpholin-4-ylethyl 3-(cyclopropylmethoxy)pyrrolidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N2O4/c18-15(20-10-7-16-5-8-19-9-6-16)17-4-3-14(11-17)21-12-13-1-2-13/h13-14H,1-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQWTYLLHHHZBBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2CCN(C2)C(=O)OCCN3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Morpholinoethyl 3-(cyclopropylmethoxy)pyrrolidine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.